Cas no 2228402-53-5 (2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine)

• Product Name: 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine
• CAS No: 2228402-53-5
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 5926184
• PubChem ID: 165967419
• Update Time: 2025-10-19

2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine
• 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]propan-2-amine
• 2228402-53-5
• EN300-1969017

• Inchi： 1S/C8H13F2N3/c1-8(2,11)5-4-13(3)12-6(5)7(9)10/h4,7H,11H2,1-3H3
• InChI Key： OLNOSTNMYASXNT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(C)(C)N)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine

Introduction to 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine (CAS No. 2228402-53-5)

2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine, with the CAS number 2228402-53-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The presence of difluoromethyl and methyl groups in its structure imparts additional stability and bioavailability, making it a promising candidate for drug development.

The chemical structure of 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine can be described as follows: it consists of a pyrazole ring substituted with a difluoromethyl group at the 3-position and a methyl group at the 1-position. The propan-2-amine moiety is attached to the 4-position of the pyrazole ring. This arrangement provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine has also demonstrated promising antitumor effects. A study conducted by researchers at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability, low plasma protein binding, and a moderate half-life, which are all desirable attributes for a drug candidate. Furthermore, it has shown minimal toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-2-amine in human subjects. Early results from Phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical development, including Phase II trials to assess its effectiveness in specific patient populations.

In conclusion, 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylopropananamine (CAS No. 2228402–53–5) represents a promising compound with significant potential in the treatment of inflammatory and cancer-related diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.